Cas no 1070879-94-5 (7-fluoro-2-propyl-1h-quinolin-4-one)

• Product Name: 7-fluoro-2-propyl-1h-quinolin-4-one
• CAS No: 1070879-94-5
• MF: C₁₂H₁₂FNO
• MW: 205.228186607361
• CID: 1183027
• PubChem ID: 39346189
• Update Time: 2025-06-10

7-fluoro-2-propyl-1h-quinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-2-propyl-1h-quinolin-4-one
• 7-Fluoro-2-propyl-4-quinolinol
• CTK8E5527
• CTK8F7293
• ZINC32099914
• 7-Fluoro-4-hydroxy-2-propylquinoline
• 7-Fluoro-4-hydroxy-2-propylquinoline;7-Fluoro-2-propyl-4-quinolinol;
• 7-Fluoro-2-propylquinolin-4(1H)-one
• DTXSID20653739
• MFCD11505256
• 1070879-94-5
• 7-fluoro-2-propylquinolin-4-ol

• Inchi： 1S/C12H12FNO/c1-2-3-9-7-12(15)10-5-4-8(13)6-11(10)14-9/h4-7H,2-3H2,1H3,(H,14,15)
• InChI Key： RKZVEMLFZPWBSU-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=C(CCC)NC=2C=1)=O

Computed Properties

• Exact Mass: 205.09000
• Monoisotopic Mass: 205.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 3.03200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 7-fluoro-2-propyl-1h-quinolin-4-one

Professional Introduction to Compound with CAS No. 1070879-94-5 and Product Name: 7-fluoro-2-propyl-1H-quinolin-4-one

The compound with CAS number 1070879-94-5 and the product name 7-fluoro-2-propyl-1H-quinolin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a quinoline core substituted with a fluoro group and an isopropyl chain, has garnered attention due to its unique structural properties and promising biological activities. The introduction of the fluoro group at the 7-position and the 2-propyl substitution at the 2-position introduces specific electronic and steric effects that modulate its interactions with biological targets, making it a valuable scaffold for drug discovery.

Recent research has highlighted the potential of 7-fluoro-2-propyl-1H-quinolin-4-one as a lead compound for developing novel therapeutic agents. Quinoline derivatives have long been recognized for their broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. The presence of the isopropyl group further influences the compound's pharmacokinetic profile, potentially improving solubility and bioavailability.

In the context of modern drug development, 7-fluoro-2-propyl-1H-quinolin-4-one has been investigated for its role in modulating various biological pathways. Studies have demonstrated its efficacy in inhibiting kinases and other enzymes involved in cancer progression. The quinoline scaffold provides a privileged structure that allows for selective binding to target proteins, while the fluoro and propyl substituents fine-tune the molecule's pharmacological properties. This combination has led to promising results in preclinical studies, where the compound has shown significant activity against several tumor models.

The synthesis of 7-fluoro-2-propyl-1H-quinolin-4-one involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the fluoro group often necessitates specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the quinoline core efficiently. Additionally, computational chemistry plays a crucial role in optimizing synthetic routes by predicting reaction outcomes and identifying potential intermediates.

One of the most compelling aspects of 7-fluoro-2-propyl-1H-quinolin-4-one is its potential for further derivatization. By modifying other positions on the quinoline ring or introducing additional functional groups, researchers can explore new chemical space and uncover novel bioactivities. For instance, replacing the propyl group with other alkyl or aryl moieties could alter the compound's solubility and permeability properties, making it more suitable for certain therapeutic applications. Such modifications are often guided by structure-activity relationship (SAR) studies, which provide insights into how structural changes impact biological function.

The pharmacological profile of 7-fluoro-2-propyl-1H-quinolin-4-one has been extensively evaluated in vitro and in vivo. In cell-based assays, it has demonstrated potent activity against various cancer cell lines, often exhibiting selectivity over normal cells. Animal models have further supported these findings, showing that the compound can effectively inhibit tumor growth while minimizing toxicity. These results are particularly encouraging given the growing demand for targeted therapies that spare healthy tissues from damage.

From a regulatory perspective, 7-fluoro-2-propyl-1H-quinolin-4-one must undergo rigorous testing to meet safety and efficacy standards before entering clinical trials. This includes toxicology studies to assess potential side effects and pharmacokinetic evaluations to determine optimal dosing regimens. Collaborations between academic institutions and pharmaceutical companies are common in this process, as they bring together expertise in synthetic chemistry, medicinal chemistry, and clinical research.

The future of 7-fluoro-2-propyl-1H-quinolin-4-one lies in its translation from a laboratory compound to a marketed drug. Ongoing research aims to address any remaining challenges, such as improving oral bioavailability or reducing off-target effects. Advances in drug delivery systems may also enhance the therapeutic potential of this compound by ensuring targeted delivery to affected tissues. As our understanding of disease mechanisms continues to evolve, compounds like 7-fluoro-2-propyl-1H-quinolin-4-one will remain at the forefront of innovation in medicinal chemistry.